1-Cyclopentylprop-2-yn-1-amine hydrochloride, also known as CPY, is a synthetic organic compound that belongs to the family of substituted propynylamines, which have been shown to exhibit various pharmacological activities. CPY is a potent and selective monoamine oxidase B (MAO-B) inhibitor, which means that it prevents the breakdown of dopamine and other neurotransmitters that play a role in regulating mood and behavior. CPY has the potential to be used in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease, as well as depression and anxiety.